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Compound of Interest

4-Hydroxycyclohexane-1-
Compound Name:
carboxamide

CAS No.: 19556-97-9

Cat. No.: B2976100

Get Quote

Executive Summary

4-Hydroxycyclohexane-1-carboxamide (CAS: 116941-10-7) is a functionalized cyclohexane
derivative utilized primarily as a metabolic probe and synthetic intermediate in pharmaceutical
development. It serves as a key reference standard in Monoamine Oxidase (MAO) inhibition
studies and is structurally significant due to its cis/trans isomerism, which drastically affects its
biological binding affinity and solubility profile.

This guide provides a rigorous technical framework for the safe handling, solubilization, and
long-term storage of this compound. It addresses the critical stability challenges associated
with the amide moiety—specifically its susceptibility to hydrolysis under non-neutral pH
conditions—and provides validated protocols for preparing stable stock solutions.

Physicochemical Characterization
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Before handling, verify the isomeric identity of your lot. The cis and trans isomers exhibit

distinct physical properties.

Property

Specification

Notes

Chemical Name

4-Hydroxycyclohexane-1-
carboxamide

Verify against CoA,; often

CAS Number 116941-10-7 confused with the acid form
(CAS 17419-81-7).

Molecular Formula

Molecular Weight 143.19 g/mol

Appearance White to off-white solid powder  Hygroscopic potential.

Solubility (Primary)

DMSO (>50 mM), Methanol
(>50 mM)

Preferred solvents for stock

preparation.

Solubility (Secondary)

Water (Moderate)

pH dependent; heating may be

required for high conc.

~15 (Amide N-H), ~16 (Alcohol

Non-ionizable at physiological

pKa (Predicted)
O-H) pH.
trans- isomer is
Isomerism cis- and trans- forms thermodynamically more

stable.

Safety Assessment & Risk Profile

Hazard Classification (GHS):

e H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]
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Engineering Controls:

¢ Solid Handling: Must be performed in a certified chemical fume hood or a powder
containment balance enclosure to prevent inhalation of fine particulates.

o Static Control: Use anti-static guns or ionizers during weighing, as dry amide powders can
be electrostatically charged, leading to dispersal.

Personal Protective Equipment (PPE):
e Gloves: Nitrile (0.11 mm minimum thickness). Breakthrough time >480 min.
o Eye Protection: Chemical safety goggles.

o Respiratory: N95 or P100 respirator if handling open powder outside a fume hood (not
recommended).

Storage & Stability Protocol

The primary degradation pathway for 4-Hydroxycyclohexane-1-carboxamide is amide
hydrolysis (releasing ammonia and the corresponding carboxylic acid) and oxidation of the
secondary alcohol.

Solid State Storage

o Temperature: Store at -20°C for long-term (>1 month). Short-term storage (days) at 4°C is
acceptable.

o Atmosphere: Store under an inert atmosphere (Argon or Nitrogen) if possible.

o Container: Amber glass vials with Teflon-lined screw caps. Parafilm sealing is mandatory to
prevent moisture ingress.

e Desiccation: Store within a secondary container (desiccator) containing active silica gel or
Drierite.

Solution State Storage[2]
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e Solvent: Anhydrous DMSO is the gold standard for storage. Avoid storing in water or alcohols
for >24 hours.

o Temperature: -80°C is required to halt hydrolysis.
e Freeze/Thaw: Limit to <3 cycles. Aliquot stocks immediately after preparation.

Handling & Solubilization Workflow
Diagram 1: Solubilization Decision Tree

This workflow ensures optimal stability and prevents precipitation during biological assays.
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Caption: Logical workflow for preparing stable stock solutions. DMSO is prioritized to prevent
hydrolysis.

Detailed Protocol: Preparation of 10 mM Stock Solution

o Equilibration: Allow the product vial to warm to room temperature before opening to prevent
water condensation on the cold solid (hygroscopicity management).

» Weighing: Weigh 1.43 mg of solid into a sterile microcentrifuge tube.

e Dissolution: Add 1.0 mL of anhydrous DMSO (Grade: Molecular Biology or Cell Culture
tested).

» Mixing: Vortex for 30 seconds. If particulates remain, sonicate in a water bath at room
temperature for 5 minutes.

o Note: Do not heat above 40°C to avoid thermal degradation.
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e Inspection: Solution must be optically clear.
 Aliquot: Dispense into 50 pL aliquots to avoid freeze-thaw cycles.

o Storage: Flash freeze in liquid nitrogen (optional) and store at -80°C.

Experimental Application Notes
Aqueous Dilution for Biological Assays

When diluting the DMSO stock into aqueous media (PBS, cell culture media):

o Stepwise Dilution: Do not add the stock directly to a large volume of cold media. Predilute
the DMSO stock 1:10 in the buffer first, mix, then add to the final volume.

e Precipitation Check: The trans isomer is generally less soluble in water than the cis isomer
due to better crystal packing. Watch for "crashing out" at concentrations >100 uM in aqueous
buffer.

o DMSO Limit: Keep final DMSO concentration <0.5% (v/v) to avoid solvent toxicity in cell
assays.

Isomer Logic & Biological Relevance

The spatial orientation of the hydroxyl group relative to the carboxamide is critical for enzyme
binding (e.g., MAO inhibition).
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4-Hydroxycyclohexane-
1-carboxamide
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Caption: Stereochemical impact on stability and binding. The trans-isomer is typically the

preferred pharmacophore.

Emergency Procedures

Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses if present.
Consult a physician immediately.

Skin Contact: Wash with non-abrasive soap and copious water. If irritation persists
(Redness/Edema), seek medical attention.

Spill Cleanup:
o Ventilate area.
o Dampen a paper towel with water (to prevent dust) and wipe up the solid.

o Clean surface with 70% Ethanol.
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o Dispose of waste as "Solid Organic Hazardous Waste".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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